Cas no 17810-56-9 (Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester)

• Product Name: Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester
• CAS No: 17810-56-9
• MF: C₃₅H₇₀O₄
• MW: 554.92791223526
• CID: 159333
• PubChem ID: 152233
• Update Time: 2025-04-19

Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester
• 1-O-hexadecyl-3-O-hexadecanoylglycerol
• 1-16C-3-16COOH-Glycerol
• 3-(hexadecyloxy)-2-hydroxypropyl hexadecanoate
• Stearic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester
• 1-hexadecyl-3-hexadecanoyl-rac-glycerol
• 17810-56-9
• (3-hexadecoxy-2-hydroxypropyl) hexadecanoate
• DTXSID70939035

• Inchi： 1S/C35H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38-32-34(36)33-39-35(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34,36H,3-33H2,1-2H3
• InChI Key： NINHZDDYUBJLFZ-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCC)=O)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 554.5277
• Monoisotopic Mass: 554.527411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 34
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 14.4

Experimental Properties

• Density: 0.903
• Boiling Point: 622.5°Cat760mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.463
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols 1-alkyl,3-acylglycerols